Cas no 1542486-46-3 (1-(4-hydroxy-2,3,5-trimethylphenyl)-2,2-dimethylpropan-1-one)

• Product Name: 1-(4-hydroxy-2,3,5-trimethylphenyl)-2,2-dimethylpropan-1-one
• CAS No: 1542486-46-3
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 6400606
• PubChem ID: 59385574
• Update Time: 2025-08-04

1-(4-hydroxy-2,3,5-trimethylphenyl)-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxy-2,3,5-trimethylphenyl)-2,2-dimethylpropan-1-one
• AKOS019823383
• EN300-1276477
• 1542486-46-3

• Inchi： 1S/C14H20O2/c1-8-7-11(13(16)14(4,5)6)9(2)10(3)12(8)15/h7,15H,1-6H3
• InChI Key： PXPWKCAAUQPXPD-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C(=C(C)C=1C)O)C(C)(C)C

Computed Properties

• Exact Mass: 220.146329876g/mol
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(4-hydroxy-2,3,5-trimethylphenyl)-2,2-dimethylpropan-1-one

Comprehensive Overview of 1-(4-hydroxy-2,3,5-trimethylphenyl)-2,2-dimethylpropan-1-one (CAS No. 1542486-46-3)

1-(4-hydroxy-2,3,5-trimethylphenyl)-2,2-dimethylpropan-1-one, with the CAS number 1542486-46-3, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, cosmetics, and advanced material science. This compound, characterized by its unique molecular structure, is often utilized as a key intermediate in the synthesis of high-performance UV absorbers, antioxidants, and other functional materials. Its hydroxyl and ketone functional groups make it highly reactive, enabling its use in a variety of chemical transformations.

In recent years, the demand for 1-(4-hydroxy-2,3,5-trimethylphenyl)-2,2-dimethylpropan-1-one has surged due to its applications in skincare formulations. With the growing consumer focus on anti-aging and UV protection, this compound is increasingly being incorporated into sunscreens and cosmetic products. Its ability to absorb harmful UV rays while maintaining stability under sunlight makes it a preferred choice for formulators. Additionally, its antioxidant properties contribute to its role in preventing oxidative stress, a major concern in modern dermatology.

The synthesis of CAS 1542486-46-3 involves a series of carefully controlled reactions, often starting from 2,3,5-trimethylphenol. Advanced techniques such as Friedel-Crafts acylation and selective methylation are employed to achieve high purity and yield. Researchers are continually exploring greener and more sustainable methods for its production, aligning with the global push toward green chemistry and environmentally friendly processes. This focus on sustainability has made the compound a topic of interest in academic and industrial research circles.

Beyond cosmetics, 1-(4-hydroxy-2,3,5-trimethylphenyl)-2,2-dimethylpropan-1-one has found applications in the pharmaceutical industry. Its structural motifs are reminiscent of certain drug intermediates, making it a candidate for the development of novel therapeutics. For instance, its phenolic and ketonic functionalities are being studied for their potential in designing anti-inflammatory and antimicrobial agents. This versatility underscores its importance in medicinal chemistry.

From a commercial perspective, the market for CAS 1542486-46-3 is expanding, driven by its diverse applications. Manufacturers are investing in scalable production methods to meet the rising demand. Quality control is paramount, with stringent standards ensuring that the compound meets the requirements of high-purity applications. Analytical techniques such as HPLC and GC-MS are routinely employed to verify its purity and consistency.

In conclusion, 1-(4-hydroxy-2,3,5-trimethylphenyl)-2,2-dimethylpropan-1-one (CAS No. 1542486-46-3) is a multifaceted compound with significant industrial and scientific relevance. Its applications in cosmetics, pharmaceuticals, and material science highlight its versatility. As research continues to uncover new uses and improved synthesis methods, this compound is poised to remain a critical component in advanced chemical formulations. Its alignment with trends such as sustainability and green chemistry further enhances its appeal in the modern chemical landscape.